Cas no 949393-01-5 (N-(2-Isopropylphenyl)-2-chloropropanamide)

• Product Name: N-(2-Isopropylphenyl)-2-chloropropanamide
• CAS No: 949393-01-5
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD09802008
• CID: 4666911
• PubChem ID: 42920718
• Update Time: 2025-05-23

N-(2-Isopropylphenyl)-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(propan-2-yl)phenyl]propanamide
• Propanamide, 2-chloro-N-[2-(1-methylethyl)phenyl]-
• N-(2-Isopropylphenyl)-2-chloropropanamide

• MDL： MFCD09802008
• Inchi： 1S/C12H16ClNO/c1-8(2)10-6-4-5-7-11(10)14-12(15)9(3)13/h4-9H,1-3H3,(H,14,15)
• InChI Key： HXYOWXKMMPIHRX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(C)C)(=O)C(Cl)C

Computed Properties

• Exact Mass: 225.092
• Monoisotopic Mass: 225.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Boiling Point: 358.0±35.0 °C at 760 mmHg
• Flash Point: 170.3±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(2-Isopropylphenyl)-2-chloropropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-Isopropylphenyl)-2-chloropropanamide

Comprehensive Analysis of N-(2-Isopropylphenyl)-2-chloropropanamide (CAS No. 949393-01-5): Properties, Applications, and Industry Insights

N-(2-Isopropylphenyl)-2-chloropropanamide (CAS 949393-01-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of chloropropanamide, this compound features an isopropylphenyl group, which enhances its reactivity and selectivity in synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of targeted therapies and crop protection agents.

The growing interest in CAS 949393-01-5 aligns with current industry trends favoring structurally complex intermediates. With the rise of precision chemistry and green synthesis methods, this compound's balanced lipophilicity and moderate reactivity make it suitable for sustainable manufacturing processes. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under various conditions, addressing common concerns about amide bond preservation during storage and handling.

From a commercial perspective, N-(2-Isopropylphenyl)-2-chloropropanamide has shown promise in addressing market demands for chiral intermediates. Its molecular architecture allows for efficient asymmetric synthesis, a key requirement in modern drug development. Recent patent filings highlight its utility in creating novel enzyme inhibitors, particularly in metabolic disease research where isopropyl-substituted compounds demonstrate enhanced target binding affinity.

Quality control protocols for 949393-01-5 emphasize rigorous impurity profiling, with current specifications requiring ≥98% purity by GC analysis. The compound's crystalline form exhibits excellent solubility in common organic solvents while maintaining low hygroscopicity - properties that facilitate its use in automated synthesis platforms. These characteristics respond to the pharmaceutical industry's push toward continuous manufacturing technologies.

Environmental and safety assessments of N-(2-Isopropylphenyl)-2-chloropropanamide reveal favorable profiles compared to traditional chlorinated intermediates. Its moderate degradation rate in aquatic systems and low bioaccumulation potential position it as a sustainable option for green chemistry initiatives. These findings address growing regulatory pressures and consumer demand for eco-friendly chemicals across multiple industries.

Future research directions for CAS 949393-01-5 include exploring its potential in catalyzed cross-coupling reactions and as a precursor for heterocyclic compounds. The compound's versatility is demonstrated by its successful incorporation into multi-step syntheses of complex molecules, with particular interest in developing selective herbicides that minimize environmental impact while maintaining efficacy against resistant weed species.

Supply chain analytics indicate steady growth in demand for N-(2-Isopropylphenyl)-2-chloropropanamide, particularly from Asian pharmaceutical manufacturers. Current production methods utilize flow chemistry techniques to improve yield and reduce waste, aligning with global carbon footprint reduction goals. The compound's compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput applications.

Technical documentation for 949393-01-5 emphasizes proper storage conditions (2-8°C under inert atmosphere) to maintain optimal stability. Recent advances in crystallization technology have improved batch-to-batch consistency, addressing quality concerns in GMP manufacturing environments. These developments support the compound's expanding role in contract research organizations and academic laboratories worldwide.